Cas no 1937-37-7 (Direct Black 38)

• Product Name: Direct Black 38
• CAS No: 1937-37-7
• Molecular Formula: C₃₄H₂₅N₉NA₂O₇S₂
• Molecular Weight: 781.72
• MDL: MFCD00066363
• CID: 42202

Direct Black 38 Properties

Names and Identifiers

• disodium 4-amino-3-[[4'-[(2,4-diaminophenyl)azo][1,1'-biphenyl]-4-yl]azo]-5-hydroxy-6-(phenylazo)naphthalene-2,7-disulphonate
• Chlorazol Black E
• DIRECT BLACK 38
• AZO BLACK
• black2embl
• black4embl
• Chlorazol Black
• Chlorazol Black E, pure, certified
• Chlorazol Black E,certified
• ERIE BLACK
• erieblackb
• metablack
• 4-Amino-3-[[4′-[(2,4-diaminophenyl)azo][1,1′-biphenyl]-4-yl]azo]-5-hydroxy-6-(phenylazo)-2,7-naphthalenedisulfonic acid disodium salt
• Chlorazole Black E
• C.I. 30235

• MDL： MFCD00066363
• InChIKey： XRPLBRIHZGVJIC-UVHCWRHYSA-L
• Inchi： 1S/C34H27N9O7S2.2Na/c35-22-10-15-27(26(36)18-22)41-38-24-11-6-19(7-12-24)20-8-13-25(14-9-20)40-42-32-28(51(45,46)47)16-21-17-29(52(48,49)50)33(34(44)30(21)31(32)37)43-39-23-4-2-1-3-5-23;;/h1-18,44H,35-37H2,(H,45,46,47)(H,48,49,50);;/q;2*+1/p-2
• SMILES： C1=CC=C(C=C1)/N=N/C2=C(C3=C(C(=C(C=C3C=C2S(=O)(=O)O)S(=O)(=O)[O-])/N=N/C4=CC=C(C=C4)C5=CC=C(C=C5)/N=N/C6=CC(=C(C=C6)N)N)N)[O-].[Na+].[Na+]

Computed Properties

• Exact Mass: 781.11100
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 16
• Rotatable Bond Count: 9
• Monoisotopic Mass: 781.111
• Heavy Atom Count: 54
• Complexity: 1580
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 3
• Tautomer Count: 312
• Surface Charge: 0
• Topological Polar Surface Area: 283

Experimental Properties

• LogP: 11.91860
• PSA: 303.61000
• Refractive Index: 1.768
• Boiling Point: Decomposes (NTP, 1992)
• Melting Point: >360°C
• Color/Form: powder
• Solubility: Not determined
• Color index: 30235
• Density: 1.6100

Related Categories

• Material Chemicals Colorants and Pigments Dyes
• Pesticide Chemicals Pesticide Active Ingredients Standard Substances
• Material Chemicals Colorants and Pigments
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Benzidines
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzidines